Cas no 2103192-29-4 (1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol
• CAS No: 2103192-29-4
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5843621
• PubChem ID: 164653096
• Update Time: 2025-07-16

1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol
• 2103192-29-4
• EN300-1647686

• Inchi： 1S/C9H18FNO2/c1-8(2)9(11,3-4-13-8)5-7(12)6-10/h7,12H,3-6,11H2,1-2H3
• InChI Key： KVEFSACUZJPTCS-UHFFFAOYSA-N
• SMILES： FCC(CC1(CCOC1(C)C)N)O

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol

Research Brief on 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol (CAS: 2103192-29-4): Recent Advances and Applications

The compound 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol (CAS: 2103192-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol, which serves as a key intermediate in the development of novel bioactive molecules. Its structure, featuring an amino-functionalized oxolane ring and a fluoropropanol moiety, makes it an attractive scaffold for the design of enzyme inhibitors and receptor modulators. Researchers have successfully employed this compound in the synthesis of analogs targeting various disease pathways, including cancer and infectious diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for the development of selective kinase inhibitors. The fluorinated side chain was found to enhance binding affinity to target proteins, while the dimethyloxolane ring contributed to improved metabolic stability. These findings suggest that 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol could play a crucial role in the design of next-generation targeted therapies.

Pharmacokinetic studies have revealed favorable absorption and distribution properties of derivatives based on this scaffold. The presence of both hydrophilic (amino and hydroxyl groups) and hydrophobic (dimethyl and fluoropropyl) moieties contributes to balanced solubility and membrane permeability, addressing a common challenge in drug development. Recent in vivo experiments have shown promising results, with several analogs demonstrating good bioavailability and target engagement in animal models.

From a safety perspective, preliminary toxicological evaluations indicate that 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol and its derivatives exhibit acceptable safety profiles at therapeutic doses. However, researchers emphasize the need for further studies to fully characterize potential off-target effects and long-term safety considerations before clinical translation.

The compound's potential extends beyond traditional small-molecule therapeutics. Recent work has explored its application in targeted drug delivery systems, where its chemical handles allow for conjugation to nanoparticles and antibodies. This versatility positions 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol as a valuable building block in the emerging field of precision medicine.

In conclusion, the growing body of research on 1-(3-amino-2,2-dimethyloxolan-3-yl)-3-fluoropropan-2-ol (CAS: 2103192-29-4) underscores its importance as a multifunctional scaffold in medicinal chemistry. Its unique combination of structural features, synthetic accessibility, and promising biological activity make it a compound of significant interest for future drug discovery efforts. Continued investigation into its applications and optimization of its derivatives will likely yield important contributions to the development of novel therapeutic agents.